![molecular formula C12H17N5 B6075208 N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine](/img/structure/B6075208.png)
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as EIMDP and has been synthesized using different methods.
Mechanism of Action
The mechanism of action of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine is not well understood. However, it is believed that the compound interacts with metal ions in biological systems. The interaction of EIMDP with metal ions leads to the formation of metal complexes, which may have potential biological activities.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are not well studied. However, it is believed that the compound may have potential biological activities due to its interaction with metal ions. The metal complexes formed by EIMDP may have potential applications in catalysis, electrochemistry, and material science. Additionally, EIMDP may have potential applications in the detection of metal ions in biological systems.
Advantages and Limitations for Lab Experiments
The advantages of using N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine in lab experiments include its high yield and purity. Additionally, the compound has potential applications in various fields, including catalysis, electrochemistry, and material science. However, the limitations include the lack of understanding of its mechanism of action and the limited studies on its biochemical and physiological effects.
Future Directions
There are several future directions for research on N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine. One direction is to study the mechanism of action of the compound and its interaction with metal ions in biological systems. Another direction is to study the biochemical and physiological effects of the compound. Additionally, future research can focus on the synthesis of other compounds using EIMDP as a precursor and their potential biological activities. Finally, future research can explore the potential applications of EIMDP and its metal complexes in various fields, including catalysis, electrochemistry, and material science.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields, including catalysis, electrochemistry, and material science. The compound has been synthesized using different methods, and its yield and purity are high. However, there is limited understanding of its mechanism of action and its biochemical and physiological effects. Future research can focus on these areas and explore the potential applications of EIMDP and its metal complexes.
Synthesis Methods
The synthesis of N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine has been achieved using different methods. One of the methods involves the reaction of 2-chloro-4,6-dimethoxypyrimidine with 1-ethyl-1H-imidazole in the presence of a base. Another method involves the reaction of 2,4-dichloro-6-methoxypyrimidine with 1-ethyl-2-(2-aminoethyl)-1H-imidazole in the presence of a base. The yield of the synthesis method is high, and the purity of the compound is also high.
Scientific Research Applications
N-[(1-ethyl-1H-imidazol-2-yl)methyl]-4,6-dimethyl-2-pyrimidinamine has potential applications in scientific research. It has been used as a ligand for the preparation of metal complexes. These metal complexes have been used in catalysis, electrochemistry, and material science. EIMDP has also been used as a fluorescent probe for the detection of metal ions in biological systems. Additionally, EIMDP has been used as a precursor for the synthesis of other compounds with potential biological activities.
Properties
IUPAC Name |
N-[(1-ethylimidazol-2-yl)methyl]-4,6-dimethylpyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17N5/c1-4-17-6-5-13-11(17)8-14-12-15-9(2)7-10(3)16-12/h5-7H,4,8H2,1-3H3,(H,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UVIICMWOMQIUOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=CN=C1CNC2=NC(=CC(=N2)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.